4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide

Specification

• CAS No.: 139756-02-8
• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 4-amino-2-methyl-5-propylpyrazole-3-carboxamide
• Standard InChI: InChI=1S/C8H14N4O/c1-3-4-5-6(9)7(8(10)13)12(2)11-5/h3-4,9H2,1-2H3,(H2,10,13)
• Standard InChI Key: PZMXDLWWQHYXGY-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C(=C1N)C(=O)N)C
• Canonical SMILES: CCCC1=NN(C(=C1N)C(=O)N)C

Introduction

Synthesis and Preparation

Various methods exist for synthesizing 4-amino-1-methyl-3-propyl-1H-pyrazole-5-carboxamide. Key steps and conditions include:

• Preparation Ia: Reacting (XI) with 2-ethoxybenzoyl chloride in ethyl acetate with triethylamine at 0-25°C for 2 hours yields 1-methyl-3-n-propyl-4-(2-ethoxybenzamido)-pyrazole-5-carboxamide (V) with a yield of 95%.

• Preparation 1: Reacting (XI) with 2-ethoxybenzoyl chloride in dichloromethane with triethylamine at 0-25°C for 2 hours also yields compound (V) with an 87% yield.

• An alternative process involves using dichloromethane and triethylamine with cooling, followed by the addition of 2-ethoxybenzoyl chloride to yield compound (V) with 87% yield.

• Microwave irradiation with 2-ethoxy formyl chloride, 4-dimethyl aminopyridine, and triethylamine yields 1-methyl-3-propyl-4-(2-ethoxy methyl amido) pyrazole-5-carboxamide with an 80% yield.

Related compounds and impurities

It can be created as an impurity during Sildenafil synthesis. It is also related to the synthesis of 5-(2-ethoxyphenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one.

Market and Production

The 4-Amino-1-Methyl-3-Propyl-1H-Pyrazole-5-Carboxamide Hydro Chloride market faces challenges related to production costs.